Cas no 921542-71-4 (2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide)

• Product Name: 2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide
• CAS No: 921542-71-4
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 5976913
• PubChem ID: 18570773
• Update Time: 2025-06-13

2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide
• 2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-3H-indol-5-yl)acetamide
• F2257-0109
• 2-(4-methoxyphenyl)-N-(1-methyl-2-oxoindolin-5-yl)acetamide
• 921542-71-4
• AKOS024632153

• Inchi： 1S/C18H18N2O3/c1-20-16-8-5-14(10-13(16)11-18(20)22)19-17(21)9-12-3-6-15(23-2)7-4-12/h3-8,10H,9,11H2,1-2H3,(H,19,21)
• InChI Key： BLAUMHQHLCRUHE-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CC(=O)N2C)(=O)CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 310.13174244g/mol
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide

Comprehensive Overview of 2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide (CAS No. 921542-71-4)

2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide, with the CAS number 921542-71-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of indole derivatives, which are known for their diverse biological activities. The presence of both methoxyphenyl and acetamide moieties in its structure makes it a promising candidate for drug discovery, particularly in the fields of neurodegenerative diseases and cancer research.

In recent years, the scientific community has shown growing interest in indole-based compounds due to their potential therapeutic applications. 2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide is no exception, as its unique structure allows for interactions with various biological targets. Researchers have explored its role in modulating enzyme activity and receptor binding, which are critical in the development of novel treatments for conditions like Alzheimer's disease and Parkinson's disease. These applications align with current trends in precision medicine and targeted therapy, which are among the most searched topics in biomedical research today.

The synthesis of 2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide involves multi-step organic reactions, including amidation and alkylation processes. Its CAS number 921542-71-4 serves as a unique identifier in chemical databases, facilitating its retrieval for further studies. The compound's molecular weight and solubility properties make it suitable for in vitro and in vivo experiments, which are essential for validating its pharmacological potential. Given the rising demand for small-molecule drugs, this compound is a subject of ongoing investigation in drug development pipelines.

From a commercial perspective, 2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide is available through specialized chemical suppliers, often in high purity grades for research purposes. Its CAS number 921542-71-4 is frequently searched in chemical procurement databases, reflecting its relevance in academic and industrial labs. The compound's stability under standard storage conditions further enhances its appeal for long-term studies. As the pharmaceutical industry continues to prioritize structure-activity relationship (SAR) studies, this compound is likely to remain a focal point in medicinal chemistry research.

In conclusion, 2-(4-methoxyphenyl)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide (CAS No. 921542-71-4) represents a compelling area of study in modern drug discovery. Its structural features and biological potential align with contemporary research trends, such as neuroprotection and cancer therapeutics. As scientists delve deeper into its mechanisms of action, this compound may pave the way for innovative treatments addressing some of the most challenging medical conditions today. Its presence in chemical libraries and research publications underscores its importance in advancing biomedical science.